Cas no 2172512-86-4 (10,10-dimethyl-6-oxa-14-azadispiro3.2.6^{7}.2^{4}pentadecane)

• Product Name: 10,10-dimethyl-6-oxa-14-azadispiro3.2.6^{7}.2^{4}pentadecane
• CAS No: 2172512-86-4
• MF: C₁₅H₂₇NO
• MW: 237.380984544754
• CID: 6568083
• PubChem ID: 165838062
• Update Time: 2025-08-04

10,10-dimethyl-6-oxa-14-azadispiro3.2.6^{7}.2^{4}pentadecane Chemical and Physical Properties

Names and Identifiers

• 10,10-dimethyl-6-oxa-14-azadispiro3.2.6^{7}.2^{4}pentadecane
• EN300-1278905
• 2172512-86-4
• 10,10-dimethyl-6-oxa-14-azadispiro[3.2.6^{7}.2^{4}]pentadecane

• Inchi： 1S/C15H27NO/c1-13(2)5-3-8-15(10-9-13)16-11-14(12-17-15)6-4-7-14/h16H,3-12H2,1-2H3
• InChI Key： DAVJSONOCLNLEO-UHFFFAOYSA-N
• SMILES： O1CC2(CNC31CCCC(C)(C)CC3)CCC2

Computed Properties

• Exact Mass: 237.209264485g/mol
• Monoisotopic Mass: 237.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 21.3Ų

Additional information on 10,10-dimethyl-6-oxa-14-azadispiro3.2.6^{7}.2^{4}pentadecane

Compound CAS No 2172512-86-4: 10,10-Dimethyl-6-Oxa-14-Azadispiro[3.2.6^7.2^4]Pentadecane

The compound with CAS No 2172512-86-4, known as 10,10-dimethyl-6-oxa-14-azadispiro[3.2.6^7.2^4]pentadecane, is a highly specialized organic molecule with a complex structure and unique properties. This compound belongs to the class of spiro compounds, which are characterized by the presence of two or more rings joined by a single atom, typically oxygen or nitrogen in this case.

The name of the compound provides significant structural information: the "spiro" designation indicates the presence of two rings connected through a single atom, while the "oxa" and "aza" prefixes denote the presence of oxygen and nitrogen atoms in these rings, respectively. The numbering in the name reflects the positions of these heteroatoms and substituents within the molecule.

Recent studies have highlighted the potential applications of spiro compounds like CAS No 217251-86-4 in various fields, including materials science and drug design. The unique topology of spiro systems often leads to interesting electronic and steric properties, making them valuable for designing molecules with specific functions.

In terms of synthesis, CAS No 86-4's structure suggests that it could be synthesized through a combination of ring-forming reactions and functional group transformations. The presence of methyl groups at position 10 indicates that steric effects might play a role in its chemical behavior, potentially influencing reactivity and stability.

The compound's physical properties are expected to be influenced by its rigid spiro structure and the presence of heteroatoms. For instance, the oxygen and nitrogen atoms could contribute to hydrogen bonding capabilities or aromaticity, depending on their environment within the molecule.

Preliminary research into similar spiro compounds has shown promise in areas such as catalysis and drug delivery systems due to their ability to form stable structures with tailored functionalities.

In conclusion, CAS No 86-4, or dimethyl azadispiro pentadecane, represents an intriguing example of a spiro compound with potential applications across multiple disciplines.